Cas no 1219080-59-7 (B-3-isoquinolinyl-Boronic acid)

• Product Name: B-3-isoquinolinyl-Boronic acid
• CAS No: 1219080-59-7
• MF: C₉H₈BNO₂
• MW: 172.976322174072
• CID: 1039455
• PubChem ID: 68785096
• Update Time: 2025-04-20

B-3-isoquinolinyl-Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-3-isoquinolinyl-Boronic acid
• isoquinolin-3-ylboronic acid
• AK104856
• ANW-70927
• CTK8C3999
• KB-254553
• SureCN3783661
• (isoquinolin-3-yl)boronic acid
• DB-114236
• AKOS016008197
• 1219080-59-7
• DTXSID00738997
• SCHEMBL3783661

• MDL： MFCD12401046
• Inchi： 1S/C9H8BNO2/c12-10(13)9-5-7-3-1-2-4-8(7)6-11-9/h1-6,12-13H
• InChI Key： WIZRIWMHMMZTRK-UHFFFAOYSA-N
• SMILES： OB(C1C=C2C=CC=CC2=CN=1)O

Computed Properties

• Exact Mass: 173.0648087g/mol
• Monoisotopic Mass: 173.0648087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų